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Get Quote

Executive Summary
(3-Ethyl-2-hydroxyphenyl)boronic acid (CAS: 1462329-57-2) is a specialized organoboron

intermediate used primarily in medicinal chemistry for the introduction of sterically defined,

hydrogen-bond-donating aryl motifs.[1] Characterized by a hydroxyl group ortho to the boron

center and an ethyl group at the meta position (relative to boron), this molecule exhibits unique

reactivity patterns driven by the "ortho-effect." It serves as a critical building block in the

synthesis of proteolysis targeting chimeras (PROTACs), kinase inhibitors, and protein-protein

interaction (PPI) modulators, such as those targeting the WDR5-MYC pathway.

This guide provides a comprehensive technical analysis of the compound, including validated

identifiers, synthesis logic, reactivity profiles, and handling protocols for high-fidelity research

applications.

Part 1: Chemical Identity & Specifications
The precise identification of this isomer is critical due to the existence of multiple positional

isomers (e.g., 5-ethyl-2-hydroxy, 4-ethyl-2-hydroxy) which possess vastly different electronic

and steric properties.
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Table 1: Core Identifiers & Physicochemical Properties
Parameter Specification

Chemical Name (3-Ethyl-2-hydroxyphenyl)boronic acid

CAS Number 1462329-57-2

Molecular Formula C₈H₁₁BO₃

Molecular Weight 165.98 g/mol

SMILES CCC1=C(C(=CC=C1)B(O)O)O

InChI Key CPGQGJFPSZFPTO-UHFFFAOYSA-N

Appearance White to off-white solid

Solubility
Soluble in DMSO, Methanol; sparingly soluble in

non-polar solvents

pKa (Calculated) ~8.5 (Boronic acid), ~10.0 (Phenol)

Structural Analysis[3]
Steric Bulk: The ethyl group at the 3-position (adjacent to the hydroxyl) introduces significant

steric bulk. This restricts rotation in biaryl systems formed via coupling, potentially inducing

atropisomerism or locking bioactive conformations.

Ortho-Hydroxy Effect: The 2-hydroxyl group is capable of forming an intramolecular dative

bond with the boron atom (B-O interaction), increasing the Lewis acidity of the boron center

and facilitating rapid dehydration to the cyclic boroxine trimer.

Part 2: Synthesis & Manufacturing Logic
The synthesis of (3-Ethyl-2-hydroxyphenyl)boronic acid typically follows a Directed Ortho-

Metalation (DoM) strategy or a Metal-Halogen Exchange route, prioritizing the protection of the

phenol to prevent catalyst poisoning or premature protonolysis.

Mechanism of Action: Metal-Halogen Exchange Route
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The most robust laboratory-scale synthesis involves the borylation of 2-bromo-6-ethylphenol.

The bulky ethyl group directs bromination to the para position if not controlled, so starting

materials must be carefully selected.

Graphviz Diagram: Synthesis Workflow
The following diagram illustrates the logical flow from the precursor to the isolated boronic acid,

highlighting the critical protection/deprotection steps.
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Caption: Step-wise synthesis via metal-halogen exchange. The protection step (Step 2) is

critical to prevent protonation of the organolithium intermediate.

Part 3: Reactivity & Application Profile
Suzuki-Miyaura Coupling
This boronic acid is a challenging coupling partner due to the steric hindrance of the ethyl

group and the electronic deactivation from the electron-rich phenol.

Optimization: Use electron-rich phosphine ligands (e.g., SPhos, XPhos) to facilitate the

oxidative addition and transmetallation steps.

Base Selection: Weak bases (K₃PO₄) are preferred over strong bases to prevent rapid

protodeboronation, a common side reaction for 2-hydroxyphenylboronic acids.

Boroxine Formation (Storage Stability)
Like many boronic acids, CAS 1462329-57-2 exists in equilibrium with its cyclic anhydride

(boroxine).

Observation: The material may appear as a mixture of monomer and trimer by NMR.
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Reversibility: Adding a small amount of D₂O or wet solvent during reaction setup shifts the

equilibrium back to the reactive monomeric acid species.

Medicinal Chemistry Applications
The (3-ethyl-2-hydroxyphenyl) moiety is a privileged scaffold in drug discovery:

WDR5-MYC Inhibitors: Recent patent literature suggests the utility of ethyl-substituted

hydroxy-phenyl motifs in disrupting the WDR5-MYC protein-protein interaction, a key target

in oncology [1].

Protease Inhibitors: The hydroxyl group can serve as a hydrogen bond donor to the oxyanion

hole of serine proteases, while the ethyl group fills hydrophobic S1/S1' pockets.

Graphviz Diagram: Reactivity & Stability Cycle
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Caption: Equilibrium between the reactive monomer and stable boroxine, alongside competing

coupling and decomposition pathways.

Part 4: Experimental Protocols
Protocol A: Standard Suzuki Coupling
Use this protocol to couple CAS 1462329-57-2 with aryl bromides.

Reagents:

(3-Ethyl-2-hydroxyphenyl)boronic acid (1.2 equiv)
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Aryl Bromide (1.0 equiv)

Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv)

K₂CO₃ (3.0 equiv)

Solvent: 1,4-Dioxane/Water (4:1 v/v)

Procedure:

Charge a microwave vial with the boronic acid, aryl bromide, catalyst, and base.

Evacuate and backfill with Nitrogen (3x).

Add degassed solvent mixture.

Heat to 90°C for 4–12 hours. (Monitor via LCMS).

Note: If conversion is low, switch to XPhos Pd G3 catalyst to overcome steric hindrance.

Workup:

Dilute with EtOAc, wash with 1N HCl (carefully, to preserve phenol) and brine.

Dry over Na₂SO₄ and concentrate.

Protocol B: Quality Control (NMR Analysis)
Solvent: DMSO-d₆ is recommended to observe the phenolic proton and boronic acid

hydroxyls.

Key Signals:

δ 8.5-9.0 ppm (s, 2H, B(OH)₂ - often broad).

δ ~9.2 ppm (s, 1H, Phenolic OH).

δ 1.1 ppm (t, 3H, Ethyl-CH₃).
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δ 2.6 ppm (q, 2H, Ethyl-CH₂).

Part 5: Handling & Safety
Storage: Store at 2–8°C under an inert atmosphere (Argon). The compound is hygroscopic

and prone to oxidation over extended periods.

Stability: Avoid prolonged exposure to strong bases in the absence of a coupling partner, as

this accelerates protodeboronation (loss of the boron group).

Safety: Treat as a standard organic irritant. Wear nitrile gloves and safety glasses. Consult

the SDS for specific toxicology data (often limited for research intermediates).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(3-Ethyl-2-hydroxyphenyl)boronic Acid: Technical Profile
& Application Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13406890/docs#3-ethyl-2-hydroxyphenyl-boronic-
acid-technical-profile-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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